Cas no 13797-63-2 (2-(trifluoromethyl)-1H-imidazo4,5-bpyridine)

• Product Name: 2-(trifluoromethyl)-1H-imidazo4,5-bpyridine
• CAS No: 13797-63-2
• MF: C₇H₄F₃N₃
• MW: 187.121971130371
• MDL: MFCD01953215
• CID: 119946
• PubChem ID: 916406
• Update Time: 2025-04-18

2-(trifluoromethyl)-1H-imidazo4,5-bpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)-3H-imidazo[4,5-b]pyridine
• 2-(trifluoromethyl)-1H-imidazo[4,5-b]pyridine
• 2‐(TRIFLUOROMETHYL)‐3H‐IMIDAZO[4,5‐B]PYRIDINE
• 3H-Imidazo[4,5-b] pyridine, 2-(trifluoromethyl)-
• 2-Trifluormethyl-3H-imidazo<4,5-b>pyridin
• 2-TRIFLUOROMETHYL-3H-IMIDAZO[4,5-B]PYRIDINE
• 2-(trifluoromethyl)-1H-imidazo4,5-bpyridine
• AKOS011056951
• CS-0304110
• Z857667598
• 13797-63-2
• J-506657
• ZB0500
• AMY15839
• trifluoromethylimidazopyridine
• SCHEMBL10188120
• 2-(trifluoromethyl)-4H-imidazo[4,5-b]pyridine
• 3H-Imidazo[4,5-b]pyridine, 2-(trifluoromethyl)-
• EN300-26887793
• DTXSID90358800
• G33634

• MDL： MFCD01953215
• Inchi： 1S/C7H4F3N3/c8-7(9,10)6-12-4-2-1-3-11-5(4)13-6/h1-3H,(H,11,12,13)
• InChI Key： ZARGVGOKPZAHDY-UHFFFAOYSA-N
• SMILES： FC(C1=NC2=C(C=CC=N2)N1)(F)F

Computed Properties

• Exact Mass: 187.03600
• Monoisotopic Mass: 187.035732
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6

Experimental Properties

• Density: 1.60
• Melting Point: 275-276 ºC
• Boiling Point: 194 ºC
• Flash Point: 71 ºC
• Refractive Index: 1.565
• PSA: 41.57000
• LogP: 1.97670